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Compound of Interest

Compound Name: 2-Amino-3-iodonaphthalene

Cat. No.: B185777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core chemical and physical

properties of 2-Amino-3-iodonaphthalene. It is intended to serve as a foundational resource

for researchers and professionals engaged in chemical synthesis, drug discovery, and

materials science. This document compiles available data on its synthesis, physical

characteristics, and spectral properties, while also highlighting areas where further

experimental investigation is warranted. Due to the limited availability of specific experimental

data for this compound, this guide also provides expected characteristics based on the known

properties of its constituent functional groups.

Chemical and Physical Properties
2-Amino-3-iodonaphthalene is an aromatic organic compound containing a naphthalene

backbone substituted with both an amino and an iodo group. These functional groups make it a

potentially valuable intermediate in various chemical syntheses.[1]
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Property Value Source(s)

Chemical Formula C₁₀H₈IN [2][3][4][5]

Molecular Weight 269.08 g/mol [2][5]

CAS Number 116632-14-5 [2]

Appearance Not specified (likely a solid) -

Melting Point
86°C to 92°C (range from

commercial suppliers)
[6]

Boiling Point Not available -

Solubility

No quantitative data available.

Expected to be soluble in

common organic solvents like

ethanol, DMSO, and DMF, with

limited solubility in water.

[1]

Structural Information
Caption: Molecular structure of 2-Amino-3-iodonaphthalene.

Synthesis Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Amino-3-
iodonaphthalene is not readily available in the literature, two primary synthetic routes have

been described. The following protocols are based on these described methods and general

organic chemistry principles.

Synthesis via Reduction of 2-Iodo-3-nitronaphthalene
This method involves the reduction of a nitro group to an amine.
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Caption: Workflow for synthesis via reduction.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve 2-iodo-3-nitronaphthalene in ethanol.

Reduction: Add a reducing agent, such as tin(II) chloride (SnCl₂), to the solution. The mixture

is then heated to reflux.

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC).
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Workup: Upon completion, the reaction mixture is cooled to room temperature and filtered.

The solvent is removed from the filtrate under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel to yield 2-
Amino-3-iodonaphthalene.[7][8]

Synthesis via Directed Ortho-metallation
This regioselective method involves the protection of the amino group, followed by directed

iodination.
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Synthesis via Ortho-metallation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b185777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

